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Introduction

Osbond acid, also known as all-cis-4,7,10,13,16-docosapentaenoic acid (DPA n-6), is a 22-
carbon omega-6 polyunsaturated fatty acid (PUFA). It is a very-long-chain fatty acid (VLCFA)
that is synthesized in the body from arachidonic acid (AA) through elongation and desaturation
processes. While less studied than its omega-3 counterparts like eicosapentaenoic acid (EPA)
and docosahexaenoic acid (DHA), Osbond acid is an important component of cell membranes
and is involved in various physiological processes. Its role in nutritional research is gaining
interest, particularly in the context of lipid metabolism and inflammatory conditions such as non-
alcoholic fatty liver disease (NAFLD).

These application notes provide an overview of the current understanding of Osbond acid's
role in nutritional research, along with detailed protocols for its analysis and for conducting in
vitro and in vivo studies to investigate its effects.

Biosynthesis of Osbond Acid

Osbond acid is an elongation and desaturation product of arachidonic acid. The biosynthetic
pathway is a key aspect of its metabolism and is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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